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Compound of Interest

Compound Name: 4-(tert-Butyl)-2,6-difluorophenol

Cat. No.: B13684805

Disclaimer: No specific Safety Data Sheet (SDS) for 4-(tert-Butyl)-2,6-difluorophenol could
be located. The following guide has been compiled using data from structurally similar
compounds, including 2,6-difluorophenol, 2,6-di-tert-butylphenol, and 4-tert-butylphenol. This
information should be used as a precautionary guideline only and is not a substitute for a
compound-specific risk assessment. Researchers and drug development professionals should
handle 4-(tert-Butyl)-2,6-difluorophenol with caution, assuming it may share hazards with its
structural analogs.

This technical guide provides an overview of the potential safety and handling precautions for
4-(tert-Butyl)-2,6-difluorophenol, based on data from its structural analogs. It is intended for
an audience of researchers, scientists, and drug development professionals.

Physicochemical and Hazard Data Comparison

Quantitative data for 4-(tert-Butyl)-2,6-difluorophenol and its analogs are summarized below.
The data for the target compound are computed estimates, while the data for the analogs are
from experimental sources.

Table 1: Physicochemical Properties
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4-(tert-
Butyl)-2,6- 2,6- 2,6-Di-tert- 4-tert-
Property . .
difluorophenol Difluorophenol butylphenol Butylphenol
(Computed)
Molecular
C10H12F20[1] CeHaF20[2] C14H220]3] C10H140
Formula
Molecular Weight  186.20 g/mol [1] 130.1 g/mol 206.33 g/mol [3] 150.22 g/mol
Melting Point Not Available 38 - 42 °C[2] 35 - 38 °C[4] 96 - 100 °C[5]
- _ _ 59-61°C @ 17
Boiling Point Not Available 253 °C[4] 236 - 238 °C[5]
mmHg[2]
Flash Point Not Available Not Available 118 °C[4] 113 °C[5]
Solubility Not Available Not Available Insoluble[3] Not Available
Table 2: Hazard Identification Summary
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Hazard Statement

2,6-Difluorophenol

2,6-Di-tert-

4-tert-Butylphenol
butylphenol

Acute Toxicity (Oral)

Toxic if swallowed[6]

Harmful if

swallowed[4]

Acute Toxicity

(Dermal)

Toxic in contact with
skin[6]

Causes severe skin

Skin Causes skin Causes skin
) o burns and eye o o
Corrosion/Irritation irritation[4] irritation[5]
damage|[6][7]
Serious Eye Causes serious eye Causes eye Causes serious eye
Damage/Irritation damage[6][7] irritation[3] damage[5]

_ o May cause respiratory  Causes respiratory
Respiratory lIrritation

irritation[6] tract irritation[3]

_ o Suspected of
Reproductive Toxicity damaging fertility[5]

Toxic to aquatic life

Aquatic Hazard with long lasting Toxic to aquatic life

effects[4]

Experimental Protocols

No specific experimental protocols for the safety assessment of 4-(tert-Butyl)-2,6-
difluorophenol were found in the available literature. Standard methodologies such as those
outlined by the OECD for testing chemical hazards should be employed to determine the
specific toxicological and ecotoxicological properties of this compound.

Safety and Handling Precautions

Based on the hazards identified for analogous compounds, the following precautions are
recommended when handling 4-(tert-Butyl)-2,6-difluorophenol.

Personal Protective Equipment (PPE)
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A risk assessment should be conducted to determine the appropriate level of PPE. The
following diagram outlines general PPE recommendations.

Personal Protective Equipment (PPE)

Personal Gear

Respirator (if dust/aerosol)
Lab Coat/
Protective Clothing

Chemical-Resistant Gloves
(e.g., Nitrile)

Handling 4-(tert-Butyl)-2,6-difluorophenol

Safety Goggles/

Face Shield

‘ngineering Controls

<|-|-|

Adequate Ventilation

P Fume Hood

Click to download full resolution via product page

Figure 1. Recommended Personal Protective Equipment.

Handling and Storage
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« Handling: Use in a well-ventilated area, preferably in a chemical fume hood.[7] Avoid
breathing dust, fumes, gas, mist, vapors, or spray.[2] Wash hands thoroughly after handling.
[2] Keep away from heat, sparks, and open flames.[7]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[2] Keep

away from strong oxidizing agents and strong bases.[2]

Emergency Procedures
First Aid Measures

The following diagram outlines the general first aid procedures for exposure to substituted

phenols.

Routes of Exposure
\ \

\ 4 \ 4

Skin Contact Eye Contact Inhalation Ingestion

Immediate Actions

. - Rinse cautiously with water
Remove contaminated clothing. . . .
e for several minutes. Move person to fresh air. Rinse mouth.
Wash skin with soap and water " . " o - . o
. Remove contact lenses if present If not breathing, give artificial respiration. Do NOT induce vomiting.
for at least 15 minutes. . o
and easy to do. Continue rinsing.

Seek Immediate
Medical Attention

Click to download full resolution via product page

Figure 2. First Aid Procedures for Exposure.
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Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, carbon dioxide (COz), dry chemical, or
alcohol-resistant foam.[4]

o Specific Hazards: Combustion may produce carbon monoxide, carbon dioxide, and
hydrogen fluoride.[2]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[7]

Accidental Release Measures

The following workflow outlines the general procedure for handling a chemical spill.
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Chemical Spill Occurs

Containmen& & Isolation

Evacuate immediate area

l

Ensure adequate ventilation

l

Remove ignition sources

Cleanup & Disposal

Wear appropriate PPE

Absorb with inert material
(e.g., sand, vermiculite)

Collect into a suitable,

closed container for disposal

Decontaminate spill area

Dispose of waste according
to regulations
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Figure 3. Chemical Spill Response Workflow.
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Conclusion

While a specific safety data sheet for 4-(tert-Butyl)-2,6-difluorophenol is not readily available,
a conservative approach to its handling is warranted based on the known hazards of its
structural analogs. It should be treated as a substance that is potentially toxic, corrosive to skin
and eyes, and may have reproductive toxicity effects. Adherence to the safety precautions
outlined in this guide, including the use of appropriate personal protective equipment and
engineering controls, is essential to minimize risk. A thorough, compound-specific risk
assessment should be conducted before its use in any experimental setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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